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Compound of Interest

Compound Name: 4''-Hydroxyisojasminin

Cat. No.: B8261371 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4''-Hydroxyisojasminin is a secoiridoid glycoside that has been isolated from various species

of the Jasminum genus, notably Jasminum mesnyi. As a naturally occurring compound, it holds

potential for further investigation into its biological activities and pharmacological applications.

The availability of a well-characterized reference standard is crucial for accurate quantification

in complex matrices, identification in natural product extracts, and for conducting reliable in

vitro and in vivo studies.

Given the absence of a reported total chemical synthesis in the scientific literature, this

document outlines a detailed protocol for the isolation and purification of 4''-
Hydroxyisojasminin from its natural source, Jasminum mesnyi, to obtain a reference

standard. The methodology is based on established phytochemical techniques for the

extraction and purification of secoiridoids.

Physicochemical Data of 4''-Hydroxyisojasminin
A summary of the key physicochemical properties of 4''-Hydroxyisojasminin is provided

below for easy reference.
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Property Value Source

Molecular Formula C₂₆H₃₈O₁₃ --INVALID-LINK--

Molecular Weight 558.57 g/mol --INVALID-LINK--

IUPAC Name

16-ethylidene-6,7-dihydroxy-

5,9-dimethyl-17-

[(2R,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxy-

3,12,18-

trioxatricyclo[13.4.0.0⁶,¹⁰]nona

dec-1(19)-ene-2,13-dione

--INVALID-LINK--

CAS Number 135378-09-5 --INVALID-LINK--

Experimental Protocols
The following sections provide a detailed methodology for the isolation and purification of 4''-
Hydroxyisojasminin from Jasminum mesnyi leaves.

I. Plant Material Collection and Preparation
Collection: Fresh leaves of Jasminum mesnyi should be collected and authenticated by a

plant taxonomist.

Drying: The leaves are to be air-dried in the shade at room temperature until a constant

weight is achieved to prevent the degradation of thermolabile compounds.

Pulverization: The dried leaves should be ground into a coarse powder using a mechanical

grinder.

II. Extraction
The extraction process is designed to efficiently isolate the secoiridoid glycosides from the

plant matrix.
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Powdered Jasminum mesnyi Leaves

Maceration with 80% Ethanol (3x)

Solvent Addition

Filtration

Rotary Evaporation under Vacuum

Crude Ethanolic Extract
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Crude Ethanolic Extract

Suspend in Water

Partition with n-Hexane

Partition with Dichloromethane

Aqueous Layer

n-Hexane Fraction

Non-polar compounds

Partition with Ethyl Acetate

Aqueous Layer

Dichloromethane Fraction

Less polar compounds

Aqueous Fraction
(Contains 4''-Hydroxyisojasminin)

Polar compounds

Ethyl Acetate Fraction

Medium polarity compounds
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Concentrated Aqueous Fraction

Silica Gel Column Chromatography

Collect Fractions

TLC Analysis

Pool Fractions containing Target

Sephadex LH-20 Column Chromatography

Collect Fractions

TLC Analysis

Pool Fractions containing Target

Preparative RP-HPLC

Pure 4''-Hydroxyisojasminin

Click to download full resolution via product page
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To cite this document: BenchChem. [Synthesis of a 4''-Hydroxyisojasminin Reference
Standard: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8261371#synthesis-of-a-4-hydroxyisojasminin-
reference-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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